Cas no 61985-36-2 (1H-Imidazole-4-carboxamide, N,N-diethyl-)

• Product Name: 1H-Imidazole-4-carboxamide, N,N-diethyl-
• CAS No: 61985-36-2
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 461503
• PubChem ID: 21745740
• Update Time: 2025-04-19

1H-Imidazole-4-carboxamide, N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxamide, N,N-diethyl-
• N,N-diethyl-1H-imidazole-5-carboxamide
• 61985-36-2
• AKOS011939170
• DTXSID70617669
• SCHEMBL8546519

• Inchi： 1S/C8H13N3O/c1-3-11(4-2)8(12)7-5-9-6-10-7/h5-6H,3-4H2,1-2H3,(H,9,10)
• InChI Key： UCWZQXNCZYZOLF-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=CN1)N(CC)CC

Computed Properties

• Exact Mass: 167.10599
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 48.99